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Introduction

Diethyl malonimidate dihydrochloride is a bifunctional imidoester, a class of reagents
valuable in chemical synthesis for the preparation of various compounds, including heterocyclic
structures and sophisticated catalysts.[1][2][3] Its reactivity stems from the two imidoester
functionalities, which are susceptible to nucleophilic attack, making it a versatile building block
in organic chemistry. This technical guide provides a comprehensive overview of the chemical
properties, synthesis, and reactivity of diethyl malonimidate dihydrochloride, tailored for
professionals in research and drug development.

Chemical and Physical Properties

Diethyl malonimidate dihydrochloride is a white to yellow powder or crystalline powder.[4]
Key physical and chemical properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C7H16CI2N202 [415]
Molecular Weight 231.12 g/mol [1][2][5][6]

White to yellow powder or
Appearance ) [4]
crystalline powder

Melting Point 122 °C (decomposes) [718]
Hydrogen Bond Donor Count 4 [4][5]
Hydrogen Bond Acceptor

4 [41[5]
Count
Rotatable Bond Count 6 [4]
Topological Polar Surface Area  66.2 A2 [4][5]

Synthesis

The primary method for the synthesis of diethyl malonimidate dihydrochloride is the Pinner
reaction.[9] This reaction involves the acid-catalyzed addition of an alcohol to a nitrile. In the
case of diethyl malonimidate dihydrochloride, malononitrile reacts with ethanol in the
presence of anhydrous hydrogen chloride.[9][10]

Experimental Protocol: Pinner Reaction

A detailed experimental protocol for the synthesis of diethyl malonimidate dihydrochloride
can be found in the work of Pinner, A., published in Berichte der deutschen chemischen
Gesellschaft in 1883.[6][9][11][12] The general steps of the Pinner reaction are as follows:

o Reaction Setup: A solution of malononitrile in anhydrous ethanol is prepared in a reaction
vessel equipped with a gas inlet tube and a stirring mechanism. The reaction must be carried
out under anhydrous conditions to prevent the hydrolysis of the intermediate imidoester.

e Introduction of Hydrogen Chloride: Dry hydrogen chloride gas is bubbled through the
ethanolic solution of malononitrile. The reaction is typically carried out at low temperatures to
control the exothermicity and prevent side reactions.
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» Formation of the Imidate Salt: The hydrogen chloride protonates the nitrogen atom of the
nitrile, making the carbon atom more electrophilic. Ethanol then acts as a nucleophile,
attacking the nitrile carbon to form the imino ester salt, also known as a Pinner salt.

« |solation: The diethyl malonimidate dihydrochloride precipitates from the reaction mixture
as a solid and can be isolated by filtration. The product is then typically washed with a non-
polar solvent like diethyl ether to remove any unreacted starting materials and byproducts.

Caption: Synthesis workflow for diethyl malonimidate dihydrochloride via the Pinner
reaction.

Spectroscopic Characterization

The structure of diethyl malonimidate dihydrochloride can be confirmed using various
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Infrared (IR)
spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectra are crucial for the structural elucidation of diethyl malonimidate
dihydrochloride. The expected signals in the 1H NMR spectrum would include a triplet for the
methyl protons (-CH3), a quartet for the methylene protons of the ethyl group (-O-CH2-), and a
singlet for the central methylene protons (-CH2-). The 13C NMR spectrum would show
corresponding signals for the different carbon atoms in the molecule. Detailed spectral data
and assignments can be found in spectral databases such as SpectraBase.[13][14]

Infrared (IR) Spectroscopy

The FT-IR spectrum of diethyl malonimidate dihydrochloride would exhibit characteristic
absorption bands for the C=N bond of the iminoester, C-O stretching, and N-H stretching of the
protonated imine. The absence of a strong nitrile (C=N) peak from the starting material
(malononitrile) would indicate the completion of the reaction. An example of the FT-IR spectrum
can be found on SpectraBase.[15]

Caption: Spectroscopic workflow for the characterization of diethyl malonimidate
dihydrochloride.
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Reactivity and Applications

Diethyl malonimidate dihydrochloride is a valuable intermediate in organic synthesis due to
the reactivity of its two imidoester functional groups. These groups can undergo nucleophilic
attack by a variety of nucleophiles, leading to the formation of different classes of compounds.

Reactions with Nucleophiles

e Amines: Reaction with primary or secondary amines leads to the formation of amidines. This
is a common application of Pinner salts.

o Water: Hydrolysis of the imidoester groups with water will yield the corresponding ester,
diethyl malonate. This reaction highlights the need for anhydrous conditions during the
synthesis and storage of diethyl malonimidate dihydrochloride.

e Alcohols: Further reaction with an excess of alcohol can lead to the formation of orthoesters.

This reactivity makes diethyl malonimidate dihydrochloride a key precursor for the synthesis
of various heterocyclic compounds and as a ligand in coordination chemistry for the
preparation of catalysts.[3]
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Caption: Reactivity of diethyl malonimidate dihydrochloride with various nucleophiles.

Solubility and Stability

While specific quantitative solubility data is not readily available in the literature, based on its
structure as a salt, diethyl malonimidate dihydrochloride is expected to be soluble in polar
protic solvents like water and alcohols, where it may also undergo reaction. It is likely to have
limited solubility in non-polar organic solvents.

The compound decomposes at its melting point of 122 °C.[7][8] As an imidoester salt, it is
susceptible to hydrolysis and should be stored in a dry, inert atmosphere to prevent
degradation.

Safety and Handling

Diethyl malonimidate dihydrochloride is classified as an irritant.[8] It is irritating to the eyes,
respiratory system, and skin.[8] Standard laboratory safety precautions should be followed
when handling this compound. This includes the use of personal protective equipment such as
safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated area or a
fume hood. In case of contact with eyes, rinse immediately with plenty of water and seek
medical advice.[8]

Conclusion

Diethyl malonimidate dihydrochloride is a versatile and reactive chemical intermediate with
significant applications in organic synthesis. Its preparation via the Pinner reaction and
subsequent reactions with various nucleophiles provide pathways to a wide range of valuable
compounds. A thorough understanding of its chemical properties, reactivity, and handling
requirements is essential for its effective and safe use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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